Cas no 7468-76-0 (3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one)

• Product name: 3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one
• CAS No: 7468-76-0
• MF: C₁₄H₁₀O₃
• MW: 226.2274
• CID: 979858
• PubChem ID: 343716

3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one
• 3-(4-hydroxyphenyl)-3H-2-benzofuran-1-one
• SCHEMBL863475
• DTXSID30321992
• 7468-76-0
• NSC400188
• 3-(p-hydroxyphenyl)phthalide
• NSC-400188
• 3-(4-Hydroxyphenyl)-3h-isobenzofuran-1-one
• DS-004575

• Inchi： InChI=1S/C14H10O3/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(16)17-13/h1-8,13,15H
• InChI Key： RZAVMTCGIWKQJA-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(OC2=O)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 226.063
• Monoisotopic Mass: 226.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.341
• Boiling Point: 433.9°C at 760 mmHg
• Flash Point: 193.5°C
• Refractive Index: 1.654
• PSA: 46.53